BENGHE Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling
Peroxynitric acid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Peroxynitric acid

Cat. No.: B1219953

Essential Safety and Handling Guide for
Peroxynitric Acid

Audience: Researchers, scientists, and drug development professionals.
This guide provides critical safety protocols, operational procedures, and disposal plans for

handling peroxynitric acid (HNOa4). Given its hazardous nature, strict adherence to these
guidelines is essential to ensure personnel safety and operational integrity in the laboratory.

Understanding the Hazards of Peroxynitric Acid

Peroxynitric acid is a highly reactive, corrosive, and explosive nitrogen oxoacid. It poses
significant risks, including:

o Corrosivity: Can cause severe burns and irreversible damage to skin, eyes, and mucous
membranes.[1][2]

» Explosive Instability: Decomposes explosively, especially when heated or exposed to
reducing materials.[1]

» Strong Oxidizer: Acts as a powerful oxidizing agent, which can intensify fires and react
violently with combustible and organic materials.[2][3][4]
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o Toxicity: It is considered a poison, and upon decomposition, it releases toxic nitrogen oxide
(NOx) fumes.[1]

Personal Protective Equipment (PPE)

A comprehensive PPE ensemble is mandatory to create a barrier against the severe hazards of
peroxynitric acid. The required equipment is detailed below.

Table 1. Recommended Personal Protective Equipment for Peroxynitric Acid

Body Part Required PPE Material/Specification

ANSI-approved, chemical

splash goggles. The face
Safety Goggles & Full-Face ) )
Eyes/Face Shield shield provides a secondary
ie
layer of protection against

splashes.[2][5][6][7]

Acid-resistant and non-

) ) ) flammable materials. For
_ Chemical-Resistant Suit or o _
Skin/Body significant splash risk, a fully
Apron & Lab Coat .
encapsulated suit may be

necessary.[3][5][8][9]

Outer: Viton™ or other highly
resistant material. Inner: Nitrile
Hands Double-Gloving System (Inner  or neoprene. Nitrile alone is
and Outer Gloves) not recommended for
concentrated solutions.[2][3]

[10]

Use within a certified chemical

] ] fume hood. For emergencies
) Full-Face Respirator with o
Respiratory o ) or poor ventilation, a full-face
Combination Cartridges ] ] ) )
supplied-air respirator is

required.[2][3][5][8][11]

Steel-toe and shank for added
protection.[3][9][10]

Feet Chemical-Resistant Boots
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Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the procedural steps for safely handling peroxynitric acid in a laboratory
setting.

Experimental Protocol: Safe Handling Workflow
e Pre-Handling Preparations:

o Training: Ensure all personnel involved are fully trained on the hazards of peroxynitric
acid and have read the Safety Data Sheet (SDS).

o Fume Hood Verification: Confirm that the chemical fume hood is operational and certified.
All handling of peroxynitric acid must occur within the fume hood.[2][11]

o Emergency Equipment Check: Verify that a safety shower, eyewash station, and
appropriate fire extinguisher (e.g., CO2z or dry chemical) are accessible and functional.[8]
[11]

o PPE Inspection: Inspect all PPE for signs of damage, degradation, or contamination
before donning.

o Incompatible Materials: Remove all incompatible chemicals, such as organic compounds,
reducing agents, and metals, from the immediate work area.[1][2][11]

e Handling Procedure:
o Don PPE: Put on the full required PPE ensemble as specified in Table 1.

o Work in Fume Hood: Place all necessary equipment and the peroxynitric acid container
inside the fume hood before beginning work.

o Dispensing: Use only compatible tools (e.g., glass or Teflon™) for transferring the acid.
Dispense the smallest required amount for the procedure.

o Container Sealing: Keep the peroxynitric acid container tightly sealed when not in use to
prevent the release of corrosive vapors.[2][8]
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Post-Handling Procedures:

o Decontamination: Thoroughly decontaminate any equipment used with peroxynitric acid

according to established laboratory procedures.

o Waste Segregation: Segregate all peroxynitric acid waste into a designated, compatible,

and clearly labeled hazardous waste container.[12]

o Doffing PPE: Remove PPE carefully to avoid cross-contamination. Remove gloves last
using the proper removal technique.[8]

o Personal Hygiene: Wash hands and forearms thoroughly with soap and water after
removing PPE.[2][8]

Emergency Response

Chemical Spill:

o Small Spill (>1 L): For a large spill, evacuate the area immediately and call emergency
services and the institutional Environmental Health & Safety (EH&S) department.[2]

Skin Contact: Immediately remove contaminated clothing and flush the affected area with
copious amounts of water for at least 15 minutes in an emergency shower.[2] Seek
immediate medical attention.

Eye Contact: Immediately flush eyes with water for at least 15 minutes at an eyewash
station, holding the eyelids open.[2] Seek immediate medical attention.

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide artificial
respiration and seek immediate medical attention.[2]

Disposal Plan

Disposing of peroxynitric acid and associated waste requires extreme caution due to its

reactivity.

Chemical Waste:
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o Do Not Neutralize: Due to its explosive nature, do not attempt to neutralize peroxynitric
acid waste unless it is a specifically approved and tested institutional procedure.

o Waste Container: Collect all peroxynitric acid waste in a designated, compatible
container (e.g., glass with a vented cap to prevent pressure buildup).[13]

o Labeling: Clearly label the waste container with "Hazardous Waste, Peroxynitric Acid,
Corrosive, Oxidizer."[11]

o Incompatibility:NEVER mix peroxynitric acid waste with organic solvents (e.g., acetone,
alcohols), reducing agents, or metals, as this can lead to violent reactions or explosions.
[13]

o Pickup: Arrange for hazardous waste pickup through your institution's EH&S department.

e Contaminated PPE and Materials:

o All disposable items that come into contact with peroxynitric acid, including gloves,
bench paper, and suits, must be considered hazardous waste.

o Double-bag these materials in clear plastic bags, label them as "Peroxynitric Acid
Contaminated Debris," and dispose of them through the hazardous waste stream.[2]

Workflow and Safety Logic Diagram

The following diagram illustrates the logical flow of operations for handling peroxynitric acid,
emphasizing critical safety checkpoints.
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Phase 3: Post-Handling & Disposal

Decontaminate Equipment
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Execute Procedure
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Caption: Workflow for handling peroxynitric acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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